Cas no 1215408-17-5 (Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4)

• Product Name: Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
• CAS No: 1215408-17-5
• MF: C₁₀H₁₆N₂O₈
• MW: 296.213262557983
• CID: 1059920
• PubChem ID: 46781544
• Update Time: 2025-04-20

Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4 Chemical and Physical Properties

Names and Identifiers

• Ethylenediamine-N,N,N’,N’-tetraacetic Acid-13C4
• 2-[2-[bis(hydroxycarbonylmethyl)amino]ethyl-(hydroxycarbonylmethyl)amino]acetic acid
• 470462-56-7
• DTXSID80675891
• 1215408-17-5
• 2,2',2'',2'''-(Ethane-1,2-diyldinitrilo)tetra[(1-~13~C)acetic acid]
• Versene-13C4
• Ethylenediamine-N,N,N',N'-tetraacetic Acid-13C4

• Inchi： 1S/C10H16N2O8/c13-7(14)3-11(4-8(15)16)1-2-12(5-9(17)18)6-10(19)20/h1-6H2,(H,13,14)(H,15,16)(H,17,18)(H,19,20)/i7+1,8+1,9+1,10+1
• InChI Key： KCXVZYZYPLLWCC-HZKSPUCSSA-N
• SMILES： O[13C](CN(C[13C](=O)O)CCN(C[13C](=O)O)C[13C](=O)O)=O

Computed Properties

• Exact Mass: 296.10400
• Monoisotopic Mass: 296.10408481g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -5.9
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 155.68000
• LogP: -2.07120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives